Silicic acid (H2Si2O5), dipotassium salt

• CAS No.: 13637-97-3
• Molecular Formula: C21H42ClNO4
• Synonyms: Silicic acid (H2Si2O5), dipotassium salt

Description

Silicic acid (H₂Si₂O₅), dipotassium salt, also known as dipotassium disilicate (K₂Si₂O₅), is a disilicate compound derived from disilicic acid (H₂Si₂O₅). Its structure consists of two SiO₄ tetrahedra sharing one oxygen atom, forming a Si₂O₅²⁻ anion balanced by two potassium cations (K⁺). This compound is synthesized by reacting silica (SiO₂) with potassium hydroxide (KOH) under controlled conditions .

Comparison with Similar Compounds

Key Properties :

• Molecular Formula : K₂Si₂O₅
• CAS Number : 13637-97-3
• Solubility : Highly soluble in water, forming alkaline solutions .
• Applications : Used in ceramics, adhesives, and as a corrosion inhibitor in coatings .

Structural and Compositional Differences

Disilicates :

Disilicates share the general formula M₂Si₂O₅ (M = cation). Key examples include:

Compound Name	CAS Number	Formula	Cation	Key Features
Silicic acid, dipotassium salt	13637-97-3	K₂Si₂O₅	K⁺	Water-soluble, non-toxic
Silicic acid, disodium salt	13870-28-5	Na₂Si₂O₅	Na⁺	Used in detergents and catalysts
Silicic acid, barium salt (lead-doped)	68784-75-8	BaSi₂O₅ + Pb	Ba²⁺, Pb²⁺	Modified with lead for enhanced electrical properties; toxic

Key Observations :

• Cation Influence : Potassium and sodium disilicates are water-soluble, whereas barium disilicates (e.g., BaSi₂O₅) exhibit lower solubility due to the larger Ba²⁺ ion .
• Doping Effects : Lead doping in barium disilicates introduces toxicity (Repr. 1A under CLP) but may improve thermal stability for niche applications .

Metasilicates (H₂SiO₃ Salts) :

Metasilicates, such as potassium metasilicate (K₂SiO₃), differ structurally by containing single SiO₃²⁻ chains. They are more alkaline and widely used in construction materials .

Orthosilicates (H₄SiO₄ Salts) :

Orthosilicates (e.g., Ca₂SiO₄) feature isolated SiO₄⁴⁻ tetrahedra and are critical in cement chemistry .

Functional and Regulatory Comparisons

Toxicity and Regulation :

• Lead-Containing Compounds :
  • Silicic acid (H₂Si₂O₅), barium salt (1:1), lead-doped : Listed as SVHC (EC 272-271-5) with strict usage limits .
  • Silicic acid, lead salt (CAS 11120-22-2) : Banned in consumer products under RoHS .

Physical and Chemical Properties

Property	Dipotassium Disilicate	Disodium Disilicate	Lead-Doped Barium Disilicate
Water Solubility	High	Moderate	Low
pH (1% Solution)	10–12	11–13	8–9
Thermal Stability	Stable up to 500°C	Stable up to 600°C	Stable up to 800°C
Regulatory Status	Unrestricted	Unrestricted	SVHC (EU REACH)

Notes:

• Lead-doped variants exhibit superior thermal stability but require hazardous material handling protocols .
• Potassium disilicates are less corrosive than sodium counterparts in alkaline environments .